Cas no 679392-20-2 (tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate)

• Product Name: tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate
• CAS No: 679392-20-2
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD16036499
• CID: 3161802
• PubChem ID: 58668992
• Update Time: 2025-05-19

tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-chloro-3-methylpyridin-2-yl)carbamate
• tert-Butyl (6-chloro-3-methylpyridin-2-yl)carbamate
• EN300-3245961
• 679392-20-2
• DTXSID20729640
• 2-(BOC-AMINO)-6-CHLORO-3-METHYLPYRIDINE
• Carbamic acid, (6-chloro-3-methyl-2-pyridinyl)-, 1,1-dimethylethyl ester
• AKOS027254829
• DA-03691
• MFCD16036499
• CS-0372280
• tert-Butyl(6-chloro-3-methylpyridin-2-yl)carbamate
• tert-butyl 6-chloro-3-methylpyridin-2-ylcarbamate
• AS-42698
• ECB39220
• tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate

• MDL： MFCD16036499
• Inchi： 1S/C11H15ClN2O2/c1-7-5-6-8(12)13-9(7)14-10(15)16-11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： XLKOZEMAPJGWBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate

Comprehensive Overview of tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate (CAS No. 679392-20-2)

tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate (CAS No. 679392-20-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. With the increasing demand for high-purity intermediates in synthetic chemistry, this compound has garnered significant attention due to its unique structural properties and potential as a building block for more complex molecules.

The molecular structure of tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate features a chloro-substituted pyridine ring and a tert-butyl carbamate group, making it a valuable precursor in the synthesis of heterocyclic compounds. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are critical for developing active pharmaceutical ingredients (APIs). Given the rising interest in green chemistry, this compound is also studied for its compatibility with eco-friendly synthetic routes.

In recent years, the compound has been linked to advancements in crop protection and pest management, aligning with global trends toward sustainable agriculture. Its derivatives are investigated for their potential as biodegradable agrochemicals, addressing concerns about environmental persistence. Additionally, the pharmaceutical industry leverages its scaffold for designing targeted therapies, particularly in oncology and neurology, where pyridine-based molecules show promise.

From a commercial perspective, tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate is supplied by leading chemical manufacturers under stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity and consistency, meeting the demands of GMP-compliant production. The compound’s stability under various storage conditions further enhances its utility in long-term research projects.

Frequently asked questions about this compound include its solubility profile, handling precautions, and scalability in synthesis. Researchers also inquire about its patent status and potential collaborative opportunities for derivative development. As the scientific community prioritizes data-driven innovation, tert-Butyl 6-Chloro-3-methylpyridin-2-ylcarbamate remains a focal point for interdisciplinary studies bridging chemistry, biology, and environmental science.

In conclusion, the significance of CAS No. 679392-20-2 extends beyond its molecular attributes. It embodies the intersection of cutting-edge research and industrial applicability, reflecting broader shifts toward precision chemistry and sustainable development. Future explorations may uncover novel applications, reinforcing its role in next-generation scientific breakthroughs.